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Compound of Interest

Compound Name: Acetylcysteine-d3

Cat. No.: B562870 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for the handling of Acetylcysteine-d3, a deuterated form of

Acetylcysteine. The following procedural guidance outlines the necessary personal protective

equipment (PPE), operational plans for handling and storage, and proper disposal methods to

ensure laboratory safety and maintain the integrity of your research.

Hazard Identification and Personal Protective
Equipment
Acetylcysteine and its deuterated form are known to cause skin and serious eye irritation, and

may cause respiratory irritation.[1][2] Therefore, adherence to appropriate safety protocols,

including the use of personal protective equipment, is critical.

Recommended Personal Protective Equipment (PPE):
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PPE Component Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.[3][4]

To protect against potential

splashes or sprays of the

substance.[4]

Hand Protection
Chemically resistant gloves

(e.g., nitrile, neoprene).[2][4]

To prevent skin contact and

irritation.[1][2]

Skin and Body Protection

Protective laboratory coat,

apron, or disposable garment.

[5][6]

To protect skin and clothing

from contamination.

Respiratory Protection

Required when dusts are

generated. A NIOSH-approved

respirator should be used.

To prevent inhalation of

airborne particles that may

cause respiratory irritation.

Operational Plan: Step-by-Step Handling and
Storage
Proper handling and storage procedures are crucial to maintain the stability of Acetylcysteine-
d3 and ensure the safety of laboratory personnel.

Handling Protocol:

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[5]

Ventilation: Use only in a well-ventilated area, such as a fume hood, especially when

handling the solid form to avoid dust generation.[1][5]

Avoid Contact: Avoid all contact with the substance, including inhalation of vapor, mists, or

fumes.[5]

Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in the

handling area.[6]
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Spill Management: In case of a spill, absorb the material with an inert substance (e.g., dry

sand or earth) and place it in a chemical waste container.[5] Clean the affected area with

soap and water.[5]

Storage Protocol:

Store in a cool, dry, and well-ventilated place.[2]

Keep the container tightly closed.[2]

Protect from light, heat, and humidity.[1]

Store locked up.[1][2]

Incompatible Materials: Avoid contact with strong oxidizers, strong bases, oxygen, and

metals.[1][2][3]

First Aid Measures
In the event of exposure, immediate action is necessary.

Exposure Route First Aid Procedure

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1][2]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water or shower. If skin irritation

occurs, get medical advice/attention.[2]

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. Call a poison center

or doctor if you feel unwell.[1][2]

Ingestion
Immediately make the victim drink water (two

glasses at most). Consult a physician.
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Disposal Plan
Dispose of Acetylcysteine-d3 and its container in accordance with all local, regional, national,

and international regulations.[1] Do not let the product enter drains. Handle uncleaned

containers as you would the product itself.

Quantitative Data
The following table summarizes key quantitative data for Acetylcysteine, which is structurally

similar to Acetylcysteine-d3.

Property Value Reference

Melting Point 106 - 111 °C (223 - 231.8 °F) [3]

Partition Coefficient (n-

octanol/water)
log Pow: -0.6 at 23 °C

Experimental Workflow and Safety Protocol
The following diagram illustrates the logical workflow for the safe handling of Acetylcysteine-
d3, from initial preparation to final disposal, incorporating all necessary safety checks and

procedures.
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Preparation Phase

Handling Phase

Post-Handling & Storage Cleanup & Disposal

Review Safety Data Sheet (SDS)

Verify Availability of Eyewash & Safety Shower

Don Personal Protective Equipment (PPE)

Work in a Well-Ventilated Area (Fume Hood)

Weigh/Handle Acetylcysteine-d3

Securely Close Container Decontaminate Work Area

After Handling

Store in a Cool, Dry, Well-Ventilated Place Dispose of Waste per Regulations

Remove and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Acetylcysteine-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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